Cas no 1806944-16-0 (Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806944-16-0
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4870231
• Update Time: 2025-06-20

Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)5-3-7(11)15-6(4-14)8(5)9(12)13/h3,9H,2,4,14H2,1H3
• InChI Key： OOYZNMYFFKQGOD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=C(C(F)F)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate

Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806944-16-0): A Comprehensive Overview

Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806944-16-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of an aminomethyl group, a chloro substituent, and a difluoromethyl moiety within its pyridine core imparts distinct chemical properties that are leveraged in the synthesis of novel bioactive molecules.

The compound's molecular architecture is particularly noteworthy, as it integrates multiple pharmacophoric elements that are known to enhance binding affinity and selectivity in biological targets. The aminomethyl group serves as a versatile handle for further functionalization, enabling the attachment of additional pharmacological moieties through amide or urea linkages. This feature is particularly valuable in the design of peptidomimetics and protein-protein interaction inhibitors, which are increasingly recognized for their therapeutic potential.

The chloro substituent at the 6-position of the pyridine ring contributes to the compound's lipophilicity and electronic properties, influencing its interaction with biological targets. In medicinal chemistry, chloro groups are frequently incorporated into drug candidates due to their ability to modulate reactivity and metabolic stability. The synergistic effect of this group with the electron-withdrawing difluoromethyl moiety enhances the compound's overall pharmacokinetic profile, making it an attractive scaffold for further optimization.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting post-translational modifications (PTMs), which play a crucial role in various cellular processes. Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate has been explored as a key intermediate in the synthesis of compounds that modulate enzymes involved in protein phosphorylation and ubiquitination. These PTMs are dysregulated in numerous diseases, including cancer and neurodegenerative disorders, making them prime targets for therapeutic intervention.

The compound's utility extends to the field of kinase inhibition, where its structural features allow for precise targeting of specific tyrosine kinases implicated in cancer progression. By leveraging computational modeling and structure-based drug design, researchers have identified derivatives of this scaffold that exhibit high potency against kinases such as EGFR and ALK. The incorporation of a carboxylate ester at the 4-position provides an additional point of interaction with biological targets, enhancing binding affinity through hydrogen bonding networks.

The synthesis of Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions to introduce the aminomethyl group, followed by halogenation and cross-coupling reactions to incorporate the chloro and difluoromethyl substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity.

The compound's potential applications in drug development have been further supported by preclinical studies demonstrating its efficacy in vitro and in vivo. For instance, derivatives of this scaffold have shown promise in inhibiting the growth of tumor cells by disrupting signaling pathways critical for cancer survival. Additionally, its ability to cross the blood-brain barrier has opened avenues for exploring its use in treating central nervous system disorders.

The future direction of research on Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate lies in expanding its therapeutic scope through structure-activity relationship (SAR) studies and molecular optimization. By systematically modifying key functional groups within its core structure, researchers aim to identify analogs with improved pharmacological properties, including enhanced selectivity, reduced toxicity, and prolonged bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, Ethyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate represents a significant advancement in medicinal chemistry due to its multifaceted structural features and therapeutic potential. Its role as a versatile intermediate in drug discovery underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in the development of next-generation therapeutics.